Cas no 1806874-80-5 (3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid)

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid is a fluorinated pyridine derivative with a cyano and acetic acid functional group, offering versatile reactivity for pharmaceutical and agrochemical applications. The difluoromethyl and fluorine substituents enhance its metabolic stability and lipophilicity, making it a valuable intermediate in drug discovery. The acetic acid moiety allows for further derivatization, facilitating conjugation or salt formation. Its unique structure contributes to improved bioavailability and target selectivity in bioactive compounds. This compound is particularly useful in synthesizing herbicides, fungicides, and kinase inhibitors, where its electronic and steric properties optimize binding interactions. High purity and consistent quality ensure reliable performance in research and industrial processes.

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid structure

1806874-80-5 structure

Product Name:3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid

CAS No:1806874-80-5

MF:C₉H₅F₃N₂O₂

MW:230.143412351608

CID:4874867

Update Time:2025-06-08

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid Chemical and Physical Properties

Names and Identifiers

- 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid
- Inchi： 1S/C9H5F3N2O2/c10-8(11)7-4(2-6(15)16)1-5(3-13)9(12)14-7/h1,8H,2H2,(H,15,16)
- InChI Key： SBNGUDALLDTNKV-UHFFFAOYSA-N
- SMILES： FC(C1C(=CC(C#N)=C(N=1)F)CC(=O)O)F

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 16
Rotatable Bond Count: 3
Complexity: 315
XLogP3: 1.1
Topological Polar Surface Area: 74

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029043761-250mg	3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid	1806874-80-5	97%	250mg	$969.60	2022-03-31
Alichem	A029043761-500mg	3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid	1806874-80-5	97%	500mg	$1,581.10	2022-03-31
Alichem	A029043761-1g	3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid	1806874-80-5	97%	1g	$3,099.20	2022-03-31

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Additional information on 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid (CAS No. 1806874-80-5): A Comprehensive Overview

3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid (CAS No. 1806874-80-5) is a versatile compound with significant potential in various fields of chemistry and pharmaceutical research. This compound, characterized by its unique molecular structure, has garnered attention for its potential applications in drug discovery and development. The compound features a cyano group, difluoromethyl, and fluoropyridine functionalities, which contribute to its chemical stability and reactivity.

The cyano group is a key functional group in organic chemistry, known for its strong electron-withdrawing properties and ability to participate in various chemical reactions. In the context of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid, the cyano group enhances the compound's reactivity and stability, making it a valuable intermediate in the synthesis of more complex molecules. The presence of the difluoromethyl group further increases the compound's stability and bioavailability, which is crucial for pharmaceutical applications.

The fluoropyridine moiety is another significant feature of this compound. Fluorinated pyridines are known for their biological activity and have been extensively studied in the development of new drugs. The 2-fluoro substitution on the pyridine ring adds an additional layer of complexity and functionality, which can be exploited in the design of novel therapeutic agents. The combination of these functional groups results in a molecule with unique properties that can be tailored for specific applications.

Recent research has highlighted the potential of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid in various areas of medicinal chemistry. For instance, studies have shown that compounds with similar structures exhibit potent anti-inflammatory and anti-cancer activities. The ability to modulate specific biological pathways makes this compound a promising candidate for further investigation in drug discovery programs.

In addition to its potential therapeutic applications, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid has also been explored as an intermediate in the synthesis of other valuable compounds. Its unique structure allows for efficient derivatization, enabling chemists to create a wide range of derivatives with diverse properties. This versatility is particularly valuable in the development of new materials and pharmaceuticals.

The synthesis of 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid has been optimized through various methods, including transition metal-catalyzed reactions and direct fluorination techniques. These synthetic routes have been designed to maximize yield and purity while minimizing environmental impact. The ability to produce this compound on a large scale is essential for its practical application in industrial settings.

From a safety perspective, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid is generally considered safe when handled under appropriate conditions. However, like any chemical compound, it should be used with caution and proper safety measures should be followed to ensure safe handling and storage.

In conclusion, 3-Cyano-6-(difluoromethyl)-2-fluoropyridine-5-acetic acid (CAS No. 1806874-80-5) is a multifaceted compound with significant potential in both research and industrial applications. Its unique molecular structure, combined with its versatile reactivity and biological activity, makes it an important molecule for further exploration in the fields of medicinal chemistry and pharmaceutical research.